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Compound of Interest

Compound Name: pyrocatechol

Cat. No.: B087986

For Researchers, Scientists, and Drug Development Professionals

Pyrocatechol, systematically named benzene-1,2-diol, is an aromatic organic compound with
significant applications across various scientific disciplines, including a notable role as a
precursor and building block in pharmaceutical synthesis.[1][2][3] Its unique chemical structure,
featuring two adjacent hydroxyl groups on a benzene ring, imparts a distinct set of physical and
chemical properties that are critical for its utility in research and drug development. This guide
provides a comprehensive overview of these properties, supported by experimental protocols
and data presented for clarity and practical application.

Physical Properties of Pyrocatechol

Pyrocatechol is a white, crystalline solid at room temperature, which may darken upon
exposure to air and light due to oxidation.[3][4] It possesses a faint, phenolic odor.[5] A
summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Pyrocatechol
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Property Value References
Molecular Formula CeHeO2 [6]

Molar Mass 110.11 g/mol [6]
Appearance White crystalline solid [41[6]

Melting Point 104-106 °C [1]

Boiling Point 2455 °C [6]

Density 1.344 g/cm3 [6]

Solubility in Water 43 g/100 mL [6]

o ) Soluble in ethanol, ether,
Solubility in Organic Solvents [1][4]
benzene, and chloroform.

Vapor Pressure 10 mmHg at 117 °C [3]

Flash Point 127 °C [6]

The presence of two hydroxyl groups allows pyrocatechol to engage in hydrogen bonding,
which significantly influences its melting point, boiling point, and solubility in polar solvents like
water.[4]

Chemical Properties of Pyrocatechol

The chemical reactivity of pyrocatechol is largely dictated by the electron-rich aromatic ring
and the two nucleophilic hydroxyl groups. These features make it susceptible to a variety of
chemical transformations.

Acidity
Pyrocatechol is a weak diprotic acid. The dissociation of its two hydroxyl protons can be
characterized by two distinct pKa values, as detailed in Table 2.

Table 2: Acidity of Pyrocatechol
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Dissociation Constant Value References

pKai 9.14-9.43 [7]

pKaz 11.49 - 13.8 [7]
Oxidation

Pyrocatechol is readily oxidized to form o-benzoquinone, a reaction that is responsible for its
discoloration in the presence of air.[6] This oxidation can be initiated by various oxidizing
agents and is also observed in biological systems, for instance, in the browning of fruits and
vegetables catalyzed by the enzyme polyphenol oxidase.[5][6]

Chelation and Complex Formation

The ortho-dihydroxy arrangement of pyrocatechol makes it an excellent chelating agent for
various metal ions. It reacts with ferric chloride (FeCls) to produce a characteristic green
coloration, and with basic solutions of iron(lll) to form a red complex, [Fe(CeH402)3]3~.[6] This
property is fundamental to its role in coordination chemistry.

Reactivity in Organic Synthesis

Pyrocatechol serves as a versatile precursor in organic synthesis. It is a key starting material
for the production of various pharmaceuticals, agrochemicals, flavors, and fragrances.[1][2][3]
Notable examples include its use in the synthesis of adrenaline, vanillin, and the pesticide
carbofuran.[1] The hydroxyl groups can be alkylated, acylated, and undergo other modifications
to produce a wide range of derivatives.[8]

Experimental Protocols
Determination of Melting Point

The melting point of pyrocatechol can be determined using a standard melting point
apparatus, such as a Mel-Temp or a Thiele tube.[9][10][11][12]

Methodology:
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» A small amount of finely powdered, dry pyrocatechol is packed into a capillary tube, sealed
at one end.[9]

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the
expected melting point.[11]

e The temperature range is recorded from the point at which the first drop of liquid appears to
when the entire solid has melted.[9] A sharp melting range (typically 0.5-1 °C) is indicative of
high purity.

Sample Preparation
Mowder PyvocamchoD—»Gack into Capillary Tunej—»[sea\ one end of the tube

Click to download full resolution via product page

Figure 1: Experimental workflow for melting point determination.

Determination of Solubility

The solubility of pyrocatechol in a given solvent can be determined gravimetrically.[13][14][15]
Methodology:

e An excess amount of pyrocatechol is added to a known volume of the solvent in a sealed
container.

e The mixture is agitated at a constant temperature until equilibrium is reached (i.e., the
solution is saturated).[14]

e The undissolved solid is removed by filtration.

e A known volume of the saturated solution is carefully evaporated to dryness.
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e The mass of the remaining pyrocatechol is measured, and the solubility is calculated in
9/100 mL.[13]

@—»Gaa excess Pyrocatechol to salverD—»Ggua‘e at Constant Temperature to Ethbrate)—P[F\Imr to remove undissolved soluD—P[Evaporate aknown volume of nmaa}—»@vwh the res\dueH:a\cu\a(e samnm@—»@

@—»(Prepare Pyrocatechol SoluuoHTmam with Standard BaseHReccvd pH after each addmanPlcl Titration Curve (pH vs. volume))—>(0exermme pKa at half-equivalence pomts)—»@

@—»Emssmve in minimum hot solver

nt

)

Hot filtration to remo

ve insoluble |mpunt\es]—>[&w\ slowly to cvyslall\ze]—b[cul\ecl crystals by lwurauur)—»[vvash with cold sc\venD—»[Dry the purified crys\als)—» Purified Pyrocatechol

@—b(Place impure Pyrocatechol in apparalus)—b(Heat under vacuumHPyrocalecho\ sublimes)—»(Deposils on cold surlaceHCollecl purified crysta\s)—> Purified Pyrocatechol

-

As a Precursor

Gntacapone (COMT Inhibitor)

Pyrocatechol

i

Adrenaline

~

ﬁfherapeutic Applications\

Inherent Properties\

(Metal Chelating AgenD

~

' Parkinson's Disease
/ )

(Anti-inflammatory Agents)

Antioxidant Activity

. //

> ' Cardiovascular Drugs)

- J

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b087986?utm_src=pdf-body
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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